Cas no 737780-11-9 (N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide)

• Product Name: N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide
• CAS No: 737780-11-9
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• MDL: MFCD04127864
• CID: 1074723
• PubChem ID: 3901448
• Update Time: 2025-06-08

N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide
• N-(2-BROMO-4,6-DIFLUORO-PHENYL)-2-CHLORO-ACETAMIDE
• N-(2-Bromo-4,6-difluoro-phenyl)-2-chloro-ac etamide
• AKOS000103567
• LS-06270
• MFCD04127864
• EN300-24571
• BB 0217375
• Z199423552
• CS-0242171
• 737780-11-9
• STK116892
• G45153
• ALBB-019142
• acetamide, N-(2-bromo-4,6-difluorophenyl)-2-chloro-
• AKOS BBS-00003996

• MDL： MFCD04127864
• Inchi： 1S/C8H5BrClF2NO/c9-5-1-4(11)2-6(12)8(5)13-7(14)3-10/h1-2H,3H2,(H,13,14)
• InChI Key： VIYRSFGUQQLVND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1NC(CCl)=O)F)F

Computed Properties

• Exact Mass: 282.92111g/mol
• Monoisotopic Mass: 282.92111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide

Comprehensive Overview of N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide (CAS No. 737780-11-9)

N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide (CAS No. 737780-11-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated acetamide derivative is characterized by its unique molecular structure, featuring a bromine and fluorine substitution on the phenyl ring, coupled with a chloroacetamide functional group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel herbicides and antimicrobial agents.

The compound's CAS number 737780-11-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its reactivity patterns, especially in nucleophilic substitution reactions, due to the presence of electron-withdrawing groups (e.g., fluorine and bromine) that enhance its electrophilic character. This property is leveraged in designing crop protection chemicals, aligning with the growing demand for sustainable agriculture solutions—a trending topic in global forums.

In recent years, the search for eco-friendly agrochemicals has surged, with queries like "halogenated acetamide applications in agriculture" or "fluorophenyl derivatives for pest control" dominating scientific search engines. N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide fits this narrative, as its halogen-rich structure offers potential for low-toxicity formulations. Studies highlight its role in inhibiting specific enzyme pathways in weeds, a mechanism that aligns with the precision agriculture movement.

From a synthetic chemistry perspective, the compound's 2-chloroacetamide moiety is pivotal for constructing heterocyclic frameworks, a recurring theme in drug discovery projects. AI-driven literature analysis reveals rising interest in "multi-halogenated phenylacetamide synthesis", reflecting its relevance in optimizing structure-activity relationships (SAR). Its difluorophenyl component also resonates with medicinal chemists exploring metabolic stability enhancements—a hot topic in pharmacokinetics research.

Handling and storage of CAS 737780-11-9 require standard laboratory protocols, with emphasis on avoiding moisture to preserve its reactivity. Analytical techniques like HPLC and NMR are routinely employed for purity verification, addressing common user queries such as "how to characterize halogenated acetamides". The compound's melting point and solubility profiles are frequently documented in technical datasheets, aiding formulation scientists in solvent selection.

Environmental considerations are integral to discussions about 737780-11-9. Regulatory bodies emphasize biodegradation studies for halogenated compounds, coinciding with searches for "green chemistry alternatives". While not classified as hazardous under standard guidelines, its bromine and fluorine atoms necessitate responsible waste management—a point underscored in recent OECD chemical safety publications.

In conclusion, N-(2-Bromo-4,6-difluorophenyl)-2-chloroacetamide exemplifies the intersection of structural innovation and applied chemistry. Its versatility across agrochemical and pharmaceutical domains, combined with evolving sustainability trends, positions it as a compound of enduring scientific interest. Future research may explore its catalytic applications or polymeric derivatives, further expanding its industrial footprint.